5-Phenyl-6-(propylamino)pyrazine-2,3-dicarbonitrile

• CAS No.: 72113-09-8
• Molecular Formula: C15H13N5
• Molecular Weight: 263.30 g/mol
• IUPAC Name: 5-phenyl-6-(propylamino)pyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C15H13N5/c1-2-8-18-15-14(11-6-4-3-5-7-11)19-12(9-16)13(10-17)20-15/h3-7H,2,8H2,1H3,(H,18,20)
• InChI Key: JKJLYIXMHRHTNY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=C(N=C1C2=CC=CC=C2)C#N)C#N

Description

5-Phenyl-6-(propylamino)pyrazine-2,3-dicarbonitrile is a useful research compound. Its molecular formula is C15H13N5 and its molecular weight is 263.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dicyano-5-chloro-6-phenylpyrazine (12.03 g; 0.05 mole) was dissolved in 1,400 ml of toluene. The solution was cooled to 5° to 10° C., and with stirring, 3.25 g (0.055 mole) of n-propylamine was added dropwise over the period of 10 minutes. Subsequently, 55 ml of a 1 N aqueous solution of sodium hydroxide was added dropwise over the period of 10 minutes. The mixture was then stirred at 5° to 10° C. for 30 minutes. After the reaction, the reaction mixture was separated into two layers. The toluene layer was concentrated under reduced pressure to obtain a solid. The solid was washed twice with 200 ml of water, dried under reduced pressure, and recrystallized successively from toluene and ethanol to afford 12.1 g (yield 92%) of 2,3-dicyano-5-n-propylamino-6-phenylpyrazine.